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Compound of Interest

Compound Name: tert-Butyl Phenylcarbamate

Cat. No.: B140978

Essential Safety and Handling Guide for tert-
Butyl Phenylcarbamate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-Butyl Phenylcarbamate (CAS No. 3422-01-3). It is designed
to be a primary resource for laboratory safety and chemical handling, ensuring the protection of
personnel and the environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for tert-Butyl Phenylcarbamate was
not available at the time of this writing. The information herein is compiled from supplier safety
information and data from structurally similar compounds. A thorough, site-specific risk
assessment must be conducted by qualified personnel before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on available data, tert-Butyl Phenylcarbamate is classified with the following hazards:
e GHS Pictogram: GHSO07 (Exclamation Mark)
» Signal Word: Warning

e Hazard Statements: H302: Harmful if swallowed.[1]
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Due to the identified hazards and the potential for unknown risks, the following personal

protective equipment is mandatory when handling this substance.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields meeting EN166 (EU) or
ANSI z87.1 (US) standards. A
face shield may be required for

splash hazards.

Protects against splashes,
dust, and vapors that could
cause serious eye irritation or

damage.

Skin Protection

Gloves: Chemical-resistant,
unlined gloves such as nitrile,
neoprene, or butyl rubber.
Inspect gloves before each
use. Lab Coat: A standard
laboratory coat. For larger
quantities or increased risk of
splashing, a chemical-resistant
apron or suit should be worn

over the lab coat.

Carbamates can potentially be
absorbed through the skin.

Protective gloves and clothing
provide a necessary barrier to

prevent direct contact.

Respiratory Protection

Not typically required under
normal laboratory conditions
with adequate ventilation (e.g.,
in a chemical fume hood). If
dusts or aerosols are
generated, use a NIOSH-
approved respirator with an

appropriate cartridge.

Inhalation of dust or vapors
may cause respiratory
irritation. Engineering controls
like fume hoods are the
primary method of exposure

control.

Operational and Disposal Plans

A systematic approach to handling tert-Butyl Phenylcarbamate is crucial for safety. The
following step-by-step procedures cover the chemical's lifecycle in the laboratory.

1. Receiving and Storage:
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Upon receipt, inspect the container for damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Keep the container tightly sealed. The supplier recommends refrigerated storage (0-10°C)
under an inert gas, as the compound may be air and heat sensitive.

. Handling and Usage:

All handling of tert-Butyl Phenylcarbamate should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.
Avoid generating dust. If the material is a solid, handle it carefully.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the material.[1]
. Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection if dust is present.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a sealed
container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
. First Aid Measures:

If Swallowed: Rinse mouth.[1] Call a poison center or doctor if you feel unwell.
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« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.

5. Disposal Plan:

o Dispose of tert-Butyl Phenylcarbamate and any contaminated materials as hazardous
waste.

« All waste must be placed in sealed, properly labeled containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of it down the drain.

Safe Handling Workflow
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Logical Workflow for Safe Handling of tert-Butyl Phenylcarbamate
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Caption: Logical workflow for the safe handling of tert-Butyl Phenylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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